Cas no 1804491-82-4 (2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1804491-82-4
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4876382
• Update Time: 2025-07-18

2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-7(10)6-4(14)1-3(8(11,12)13)5(2-15)16-6/h1,7H
• InChI Key： UNWZLZYBEDTLCE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine

Introduction to 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine (CAS No. 1804491-82-4)

2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine, identified by its CAS number 1804491-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a heterocyclic aromatic organic compound consisting of a six-membered ring containing one nitrogen atom. The unique structural features of this molecule, including its cyano, difluoromethyl, iodo, and trifluoromethyl substituents, make it a versatile building block for the synthesis of more complex pharmacologically active agents.

The cyano group (–CN) attached to the pyridine ring introduces a polar characteristic, enhancing the compound's solubility in polar solvents and potentially influencing its interactions with biological targets. The presence of difluoromethyl (–CF₂) and trifluoromethyl (–CF₃) groups adds fluorine atoms, which are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. These fluorinated groups are frequently employed in medicinal chemistry to improve pharmacokinetic properties and enhance binding interactions with biological receptors.

The iodo substituent (–I) at the 5-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely used in drug discovery to introduce diverse molecular structures and explore new chemical space. The combination of these functional groups makes 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in various cellular processes, including signal transduction, cell growth, and division. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By leveraging the structural features of 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine, researchers have designed derivatives with enhanced selectivity and potency against specific kinases. For instance, studies have demonstrated that fluorinated pyridines can improve binding affinity by modulating hydrophobic interactions and electronic properties at the active site.

In addition to its applications in kinase inhibition, this compound has shown promise in the development of antiviral and antibacterial agents. The electron-withdrawing nature of the cyano group and the fluorinated substituents can influence the electronic distribution within the molecule, affecting its ability to interact with viral proteases or bacterial enzymes. Preliminary studies have indicated that derivatives of 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine exhibit inhibitory activity against certain viral proteases, suggesting their potential as antiviral candidates.

The synthesis of 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the iodo group typically employs halogenation techniques under inert conditions to prevent unwanted side reactions. Subsequent functionalization steps, such as cyanation or fluorination, must be carefully optimized to achieve high yields and purity. Advances in green chemistry principles have led to the development of more sustainable synthetic routes, including catalytic methods that minimize waste and energy consumption.

From a regulatory perspective, compounds like 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies evaluate their pharmacokinetic profiles, toxicity profiles, and interaction with biological targets. These studies often involve in vitro assays to assess binding affinity and mechanism-of-action, followed by in vivo experiments to evaluate pharmacological effects and systemic exposure.

The role of fluorinated compounds in modern drug discovery cannot be overstated. The ability of fluorine atoms to influence physicochemical properties has led to numerous successful drugs on the market today. For example, fluoroquinolones are widely used antibiotics that incorporate fluorine atoms to enhance their antibacterial activity. Similarly, many anticancer agents contain fluorinated moieties that improve their potency and selectivity against tumor cells. The continued exploration of fluorinated pyridines like 2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine is likely to yield additional breakthroughs in therapeutic development.

In conclusion,2-Cyano-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine (CAS No. 1804491-82-4) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research in medicinal chemistry progresses, compounds like this will continue to play a critical role in discovering new treatments that improve human health.